Cas no 1351828-31-3 (1-{[1-(4-fluoro-3-methylphenyl)-1H-1,2,3-triazol-4-yl]carbonyl}piperidin-4-amine)

• Product Name: 1-{[1-(4-fluoro-3-methylphenyl)-1H-1,2,3-triazol-4-yl]carbonyl}piperidin-4-amine
• CAS No: 1351828-31-3
• MF: C₁₅H₁₈FN₅O
• MW: 303.334725856781
• CID: 4591971
• Update Time: 2025-05-24

1-{[1-(4-fluoro-3-methylphenyl)-1H-1,2,3-triazol-4-yl]carbonyl}piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• (4-Amino-piperidin-1-yl)-[1-(4-fluoro-3-methyl-phenyl)-1H-[1,2,3]triazol-4-yl]-methanone
• Methanone, (4-amino-1-piperidinyl)[1-(4-fluoro-3-methylphenyl)-1H-1,2,3-triazol-4-yl]-
• 1-{[1-(4-fluoro-3-methylphenyl)-1H-1,2,3-triazol-4-yl]carbonyl}piperidin-4-amine

• Inchi： 1S/C15H18FN5O/c1-10-8-12(2-3-13(10)16)21-9-14(18-19-21)15(22)20-6-4-11(17)5-7-20/h2-3,8-9,11H,4-7,17H2,1H3
• InChI Key： ULVJXERTHUAWDN-UHFFFAOYSA-N
• SMILES： C(N1CCC(N)CC1)(C1=CN(C2=CC=C(F)C(C)=C2)N=N1)=O

Additional information on 1-{[1-(4-fluoro-3-methylphenyl)-1H-1,2,3-triazol-4-yl]carbonyl}piperidin-4-amine

Research Briefing on 1-{[1-(4-fluoro-3-methylphenyl)-1H-1,2,3-triazol-4-yl]carbonyl}piperidin-4-amine (CAS: 1351828-31-3)

In recent years, the compound 1-{[1-(4-fluoro-3-methylphenyl)-1H-1,2,3-triazol-4-yl]carbonyl}piperidin-4-amine (CAS: 1351828-31-3) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, mechanism of action, and preclinical evaluations.

The compound, characterized by its unique triazole-piperidine scaffold, has been investigated for its role as a modulator of specific biological targets. Recent studies highlight its affinity for certain kinase enzymes and G-protein-coupled receptors (GPCRs), making it a promising candidate for drug development in oncology and neurological disorders. The presence of the 4-fluoro-3-methylphenyl group is believed to enhance its binding specificity and metabolic stability.

A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route for 1351828-31-3, achieving a 78% yield through a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. The study also reported improved pharmacokinetic properties, including enhanced oral bioavailability and reduced hepatic clearance, compared to earlier analogs.

In vitro and in vivo evaluations have demonstrated the compound's efficacy in inhibiting tumor growth in xenograft models of breast cancer, with minimal off-target effects. Additionally, preliminary data suggest its potential in mitigating neuroinflammation, as evidenced by reduced cytokine levels in murine models of multiple sclerosis. These findings underscore its dual utility in oncology and neuropharmacology.

Despite these advancements, challenges remain in scaling up synthesis and addressing potential drug-drug interactions. Future research directions include structural optimization to improve blood-brain barrier penetration for CNS applications and combinatorial studies with existing therapeutics. The compound's versatility positions it as a focal point for interdisciplinary research in the coming years.